An In-depth Technical Guide to α-Naphtholbenzein: Structure, Properties, and Applications
An In-depth Technical Guide to α-Naphtholbenzein: Structure, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction
α-Naphtholbenzein is a triphenylmethane (B1682552) dye that belongs to the benzein family of compounds. It is widely recognized for its function as a pH indicator, particularly in non-aqueous titrations. Its distinct color change in response to varying pH levels makes it a valuable tool in analytical chemistry. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and relevant experimental protocols for α-Naphtholbenzein.
Chemical Structure and Tautomerism
α-Naphtholbenzein can exist in two tautomeric forms, which has led to some ambiguity in its representation and reported properties. The two primary forms are the quinone-methide form and the triphenylmethanol (B194598) (carbinol) form.
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Quinone-methide form (CAS: 145-50-6): This form is responsible for the characteristic color and pH-indicating properties of α-Naphtholbenzein. Its IUPAC name is (4Z)-4-[(4-hydroxynaphthalen-1-yl)-phenylmethylidene]naphthalen-1-one.
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Triphenylmethanol form (CAS: 6948-88-5): This is the hydrated or carbinol form of the molecule. Its IUPAC name is 4-[hydroxy-(4-hydroxynaphthalen-1-yl)-phenylmethyl]naphthalen-1-ol.
The equilibrium between these two forms is dependent on the solvent and pH of the medium.
Caption: Chemical structures of the two primary forms of α-Naphtholbenzein.
Physicochemical Properties
The following tables summarize the key physicochemical properties of α-Naphtholbenzein, primarily focusing on the quinone-methide form (CAS: 145-50-6) which is of greater interest as a pH indicator.[1][2][3][4][5]
Table 1: General Properties
| Property | Value |
| CAS Number | 145-50-6 |
| Molecular Formula | C27H18O2 |
| Molecular Weight | 374.43 g/mol |
| Appearance | Dark reddish-brown to brown-black powder |
| Melting Point | 230-235 °C |
Table 2: Solubility and Spectral Properties
| Property | Value |
| Solubility | Soluble in ethanol, acetic acid, and acetone. Insoluble in water. |
| pKa | 8.95 - 9.14 (predicted) |
| λmax (in 0.01M NaOH) | 644-652 nm |
pH Indicator Properties
α-Naphtholbenzein is a widely used pH indicator, particularly for acid-base titrations in non-aqueous media.[6][7][8] The color change mechanism is based on the reversible deprotonation of the hydroxyl group in the molecule, which leads to a change in the electronic conjugation and thus a different absorption spectrum in the visible region.
Table 3: pH Indicator Profile
| pH Range | Color in Acidic Medium | Color in Basic Medium |
| 8.2 - 10.0 | Yellow/Orange | Green/Blue-green |
The color transition is a result of the structural change from the protonated (acidic) form to the deprotonated (basic) form.
Caption: Simplified mechanism of color change for α-Naphtholbenzein.
Experimental Protocols
Preparation of α-Naphtholbenzein Indicator Solution
A standard protocol for the preparation of an α-Naphtholbenzein indicator solution for non-aqueous titrations is as follows:[6][9]
Materials:
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α-Naphtholbenzein powder
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Anhydrous glacial acetic acid
Procedure:
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Weigh 0.2 g of α-Naphtholbenzein powder.
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Dissolve the powder in 100 mL of anhydrous glacial acetic acid.
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Stir the solution until the powder is completely dissolved.
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Store the solution in a tightly sealed, light-resistant container.
Quality Control:
To test the sensitivity of the prepared indicator solution, add 0.25 mL of the solution to 50 mL of anhydrous glacial acetic acid. The solution should appear brownish-yellow. Titrate this solution with 0.1 M perchloric acid. No more than 0.05 mL of the perchloric acid should be required to change the color of the solution to green.[9]
Synthesis of α-Naphtholbenzein
A detailed, publicly available, and verified experimental protocol for the synthesis of α-Naphtholbenzein is not readily found in the searched literature. However, based on the synthesis of similar triphenylmethane dyes, a plausible synthetic route would involve the condensation of benzaldehyde (B42025) with α-naphthol in the presence of a dehydrating acid catalyst, such as sulfuric acid. This is analogous to the synthesis of phenolphthalein (B1677637) from phthalic anhydride (B1165640) and phenol. Further purification would be required to isolate the desired product. Researchers attempting this synthesis should consult general organic chemistry literature for acid-catalyzed condensation reactions and exercise appropriate safety precautions.
Safety Information
α-Naphtholbenzein is considered a hazardous substance.[10][11][12][13][14]
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Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.
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Precautions: Wear protective gloves, eye protection, and face protection. Use only in a well-ventilated area. Avoid breathing dust.
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First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. If on skin, wash with plenty of water. If inhaled, move to fresh air.
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Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Protect from light.
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
References
- 1. RXCHEMICALS: Chemicals Solvent Powder supplier Import-Export in India Dubai UAE Oman Nairobi [rxchemicals.com]
- 2. labsolu.ca [labsolu.ca]
- 3. medchemexpress.com [medchemexpress.com]
- 4. alpha-Naphtholbenzein - CAS-Number 145-50-6 - Order from Chemodex [chemodex.com]
- 5. chembk.com [chembk.com]
- 6. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
- 7. α-Naphtholbenzein (pH Indicator) 145-50-6 India [ottokemi.com]
- 8. α-纳富妥苯 indicator grade | Sigma-Aldrich [sigmaaldrich.com]
- 9. gspchem.com [gspchem.com]
- 10. fishersci.com [fishersci.com]
- 11. oxfordlabfinechem.com [oxfordlabfinechem.com]
- 12. echemi.com [echemi.com]
- 13. assets.thermofisher.cn [assets.thermofisher.cn]
- 14. cdhfinechemical.com [cdhfinechemical.com]
